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Compound of Interest

Compound Name: 4-Hydroxy Alverine-d5

CAS No.: 1216415-67-6

Cat. No.: B565157

Get Quote

Executive Summary
In the bioanalysis of Alverine Citrate, the quantification of its primary active metabolite, 4-

Hydroxy Alverine (PHA), is critical due to the rapid first-pass metabolism of the parent drug.

This guide focuses on the validation and stability profile of 4-Hydroxy Alverine-d5 (PHA-d5),

the Stable Isotope Labeled (SIL) Internal Standard (IS) of choice.

While PHA-d5 offers superior compensation for matrix effects compared to analog standards

(e.g., Alverine-d5 used for the metabolite), its application requires rigorous stability

assessment. This guide details the physicochemical stability of PHA-d5, potential deuterium

exchange risks, and the specific validation protocols required to meet FDA M10 and EMA

bioanalytical guidelines.

Molecular Context & Rationale
The Analyte: 4-Hydroxy Alverine (PHA)
Alverine is rapidly converted by CYP450 enzymes into PHA, which accounts for >90% of the

circulating drug exposure. PHA possesses a phenolic hydroxyl group, making it susceptible to
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Phase II conjugation (glucuronidation).

Molecular Weight: ~297.4 g/mol

Key Functional Group: Phenolic -OH (site of conjugation and oxidation).

The Internal Standard: 4-Hydroxy Alverine-d5
The "d5" designation typically refers to a pentadeuterioethyl group attached to the nitrogen

center (based on commercial synthesis routes like CAS 1216415-67-6), though ring-deuterated

versions exist.[1]

Role: Corrects for ionization suppression/enhancement in ESI+ and recovery losses during

extraction.

Critical Requirement: The deuterium label must remain chemically stable (non-

exchangeable) in the biological matrix (pH 7.4) and during acidic/basic extraction steps.

Stability Challenges in Plasma Matrices
Enzymatic & Chemical Stability
Unlike ester-based drugs, PHA is relatively resistant to plasma esterases. However, two

specific risks exist:

Glucuronide Back-Conversion: PHA-Glucuronide (a major metabolite) can hydrolyze back to

PHA in plasma if samples are mishandled (e.g., left at room temperature without

acidification), artificially inflating PHA concentrations. While the IS (PHA-d5) won't increase,

the ratio will be skewed.

Oxidative Degradation: The phenolic group is oxidation-prone. Plasma samples should

ideally be processed under low-light or temperature-controlled conditions.

Isotope Stability (Deuterium Exchange)
Risk: If the deuterium atoms are located on the phenyl ring (ortho/para to the -OH), they may

undergo acid-catalyzed exchange during protein precipitation with strong acids (e.g., TCA).
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Mitigation: Commercial PHA-d5 with the label on the N-ethyl side chain is preferred, as

aliphatic deuteriums are chemically inert to exchange under standard bioanalytical

conditions.

Experimental Framework: Method Validation
Bioanalytical Workflow (Visualization)

Stability Checkpoints
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Figure 1: Standard Bioanalytical Workflow integrating PHA-d5. The "Equilibration" step is

critical to ensure the IS binds to plasma proteins similarly to the analyte.

Sample Preparation Protocol (Recommended)
Methodology adapted from validated protocols for Alverine metabolites.

Thawing: Thaw plasma samples in an ice bath (4°C).

IS Spiking: Add 50 µL of PHA-d5 working solution (e.g., 500 ng/mL in 50% Methanol) to 200

µL of plasma. Vortex for 30s.

Extraction (Solid Phase Extraction - SPE):

Conditioning: Strata-X (30 mg/1 mL) cartridges with MeOH then Water.

Loading: Load spiked plasma.

Washing: Wash with 5% Methanol (removes salts/proteins).

Elution: Elute with 100% Acetonitrile containing 0.1% Formic Acid.
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Reconstitution: Evaporate under nitrogen at 40°C; reconstitute in Mobile Phase.

Validation Protocols (Stability)
To comply with FDA M10 guidelines, the stability of PHA-d5 must be proven in the matrix.

Bench-Top Stability (Short-Term)
Objective: Mimic sample handling time.

Protocol:

Spike blank plasma with PHA-d5 at Low (LQC) and High (HQC) levels.

Keep at room temperature (20-25°C) for 6 to 24 hours.

Extract and analyze against freshly prepared standards.

Acceptance: Mean response should be within ±15% of the nominal (fresh) value.

Freeze-Thaw Stability
Objective: Assess stability during re-analysis cycles.

Protocol:

Freeze QC samples at -70°C (or -20°C).

Thaw unassisted at room temperature.

Refreeze for at least 12 hours.

Repeat for 3 cycles.

Critical Check: Ensure no degradation of the deuterated moiety occurs (e.g., loss of D label

leading to mass shift).

Processed Sample Stability (Autosampler)
Objective: Ensure stability in the LC vial.
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Protocol: Store reconstituted extracts in the autosampler (10°C) for 48-72 hours.

Relevance: Crucial for large batches where the last sample is injected days after extraction.
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Figure 2: Decision logic for troubleshooting Internal Standard stability failures.

Data Interpretation & Troubleshooting
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Mass Transitions (MRM)
When using PHA-d5 (Ethyl-d5), the mass shift is typically +5 Da.

Analyte (PHA): 298.3

107.1 (Tropylium ion)

IS (PHA-d5): 303.3

107.1 (If fragment loses the ethyl chain) OR 303.3

112.1 (If fragment retains the label).

Note: If the label is on the ethyl chain and the fragment is the benzyl ring (m/z 107), the

product ion is the same for Analyte and IS. This requires chromatographic separation to

avoid "crosstalk," although the precursor mass difference (5 Da) usually suffices.

Acceptance Criteria
IS Variation: The IS response in study samples should not deviate by more than 50% from

the mean IS response of the calibration standards (FDA M10).

Retention Time: PHA-d5 should elute within ±0.05 min of PHA. Deuterium isotope effects

may cause a very slight shift (usually elutes slightly earlier on C18 columns), but this must be

consistent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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